Cas no 1700311-33-6 (4-amino-1-(cyclopropylmethoxy)methyl-1H-pyrazole-3-carboxylic acid)

• Product Name: 4-amino-1-(cyclopropylmethoxy)methyl-1H-pyrazole-3-carboxylic acid
• CAS No: 1700311-33-6
• MF: C₉H₁₃N₃O₃
• MW: 211.217821836472
• CID: 6275406
• PubChem ID: 107344113
• Update Time: 2025-05-26

4-amino-1-(cyclopropylmethoxy)methyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-(cyclopropylmethoxy)methyl-1H-pyrazole-3-carboxylic acid
• 1700311-33-6
• EN300-1106204
• 4-amino-1-[(cyclopropylmethoxy)methyl]-1H-pyrazole-3-carboxylic acid

• Inchi： 1S/C9H13N3O3/c10-7-3-12(11-8(7)9(13)14)5-15-4-6-1-2-6/h3,6H,1-2,4-5,10H2,(H,13,14)
• InChI Key： CQIHEHJTCCDING-UHFFFAOYSA-N
• SMILES： O(CN1C=C(C(C(=O)O)=N1)N)CC1CC1

Computed Properties

• Exact Mass: 211.09569129g/mol
• Monoisotopic Mass: 211.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 90.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 4-amino-1-(cyclopropylmethoxy)methyl-1H-pyrazole-3-carboxylic acid

4-amino-1-(cyclopropylmethoxy)methyl-1H-pyrazole-3-carboxylic acid (CAS No. 1700311-33-6): A Comprehensive Overview

4-amino-1-(cyclopropylmethoxy)methyl-1H-pyrazole-3-carboxylic acid, identified by its CAS number CAS No. 1700311-33-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule has garnered attention due to its unique structural features and potential applications in drug development. The compound belongs to the pyrazole class, which is well-documented for its diverse biological activities and pharmacological properties.

The molecular structure of 4-amino-1-(cyclopropylmethoxy)methyl-1H-pyrazole-3-carboxylic acid incorporates several key functional groups that contribute to its chemical reactivity and biological significance. The presence of an amino group at the 4-position and a carboxylic acid group at the 3-position provides multiple sites for chemical modification and interaction with biological targets. Additionally, the cyclopropylmethyl moiety attached at the 1-position introduces steric hindrance and electronic effects that can influence the compound's binding affinity and metabolic stability.

In recent years, there has been a growing interest in pyrazole derivatives as scaffolds for developing novel therapeutic agents. The structural motif of 4-amino-1-(cyclopropylmethoxy)methyl-1H-pyrazole-3-carboxylic acid aligns well with this trend, as it combines the favorable properties of pyrazole with additional functional groups that enhance its pharmacological potential. Studies have shown that pyrazole derivatives can exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, antiviral, and anticancer effects.

One of the most compelling aspects of 4-amino-1-(cyclopropylmethoxy)methyl-1H-pyrazole-3-carboxylic acid is its versatility in serving as a precursor for more complex molecules. Researchers have leveraged its structure to synthesize analogs with improved pharmacokinetic profiles and enhanced target specificity. For instance, modifications at the 5-position or introduction of additional substituents can fine-tune the compound's biological activity without compromising its core scaffold.

The synthesis of 4-amino-1-(cyclopropylmethoxy)methyl-1H-pyrazole-3-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only ensure high yields but also minimize unwanted byproducts, making the process more sustainable and scalable for industrial applications.

In terms of biological evaluation, 4-amino-1-(cyclopropylmethoxy)methyl-1H-pyrazole-3-carboxylic acid has been investigated for its potential therapeutic applications. Preliminary studies have highlighted its activity against various disease-causing agents, including enzymes and receptors implicated in metabolic disorders and infectious diseases. The compound's ability to modulate these targets makes it a promising candidate for further development into novel drugs.

The pharmacokinetic properties of 4-amino-1-(cyclopropylmethoxy)methyl-1H-pyrazole-3-carboxylic acid are also of great interest. Research has demonstrated that structural modifications can significantly impact absorption, distribution, metabolism, and excretion (ADME) profiles. By optimizing these parameters, it may be possible to develop derivatives with improved bioavailability and reduced toxicity, thereby enhancing their clinical efficacy.

The role of computational chemistry in studying 4-amino-1-(cyclopropylmethoxy)methyl-1H-pyrazole-3-carboxylic acid cannot be overstated. Molecular modeling techniques have provided valuable insights into its interactions with biological targets at the atomic level. These simulations have helped researchers predict binding affinities, identify key binding residues, and design more effective analogs with tailored properties.

The future directions for research on 4-amino-1-(cyclopropylmethoxy)methyl-1H-pyrazole-3-carboxylic acid are multifaceted. Further investigation into its mechanism of action will be crucial for understanding its therapeutic potential fully. Additionally, exploring new synthetic routes and developing scalable production methods will be essential for moving towards clinical applications.

In conclusion, 4-amino-1-(cyclopropylmethoxy)methyl-1H-pyrazole-3-carboxylic acid (CAS No. 1700311-33-6) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with promising biological activities, make it a valuable scaffold for developing novel therapeutic agents. As research continues to uncover new applications and optimize synthetic methodologies, this compound is poised to play a crucial role in future drug development efforts.